![molecular formula C9H6F3IO2 B3089724 Methyl 3-iodo-4-(trifluoromethyl)benzoate CAS No. 1197357-94-0](/img/structure/B3089724.png)
Methyl 3-iodo-4-(trifluoromethyl)benzoate
Overview
Description
Methyl 3-iodo-4-(trifluoromethyl)benzoate is a chemical compound that is widely used in scientific research. It is commonly referred to as MITB, and its molecular formula is C9H5F3IO2. MITB is a white crystalline powder that is soluble in organic solvents such as ethanol, acetone, and chloroform.
Scientific Research Applications
Organic Synthesis
“Methyl 3-iodo-4-(trifluoromethyl)benzoate” is a chemical compound used in organic synthesis . It can be used as a building block in the synthesis of various organic compounds .
Drug Potency Improvement
Compounds with a -CF3 group, like “Methyl 3-iodo-4-(trifluoromethyl)benzoate”, have been shown to improve drug potency. For example, a molecule with a -CF3 group attached to a tertiary stereogenic center in a hetero aliphatic ring exhibited improved drug potency toward reverse transcriptase enzyme inhibition .
Mizoroki-Heck Reaction
“Methyl 3-iodo-4-(trifluoromethyl)benzoate” may be employed as a substrate with an electron-deficient aromatic ring during the Mizoroki-Heck reaction with acrylic acid . This reaction can afford 4-trifluoromethylcinnnamic acid .
Development of Greener Batteries
The trifluoromethyl group in “Methyl 3-iodo-4-(trifluoromethyl)benzoate” could potentially be used in the development of greener and better rechargeable batteries . Stable electron-donating organic materials are candidates for this application .
properties
IUPAC Name |
methyl 3-iodo-4-(trifluoromethyl)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3IO2/c1-15-8(14)5-2-3-6(7(13)4-5)9(10,11)12/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAVHQTLPDPRXDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(F)(F)F)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3IO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-iodo-4-(trifluoromethyl)benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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